Cas no 2228134-26-5 (1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid)
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid
- 2228134-26-5
- EN300-1804164
-
- Inchi: 1S/C12H14FNO3/c13-9-5-8(6-14-7-9)12(11(16)17)3-1-10(15)2-4-12/h5-7,10,15H,1-4H2,(H,16,17)
- InChI Key: WHXKCRMSZXYCPY-UHFFFAOYSA-N
- SMILES: FC1=CN=CC(=C1)C1(C(=O)O)CCC(CC1)O
Computed Properties
- Exact Mass: 239.09577147g/mol
- Monoisotopic Mass: 239.09577147g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 70.4Ų
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1804164-0.05g |
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid |
2228134-26-5 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1804164-0.1g |
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid |
2228134-26-5 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1804164-0.25g |
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid |
2228134-26-5 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1804164-0.5g |
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid |
2228134-26-5 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1804164-1.0g |
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid |
2228134-26-5 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-1804164-2.5g |
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid |
2228134-26-5 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1804164-5.0g |
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid |
2228134-26-5 | 5g |
$3728.0 | 2023-06-02 | ||
| Enamine | EN300-1804164-10.0g |
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid |
2228134-26-5 | 10g |
$5528.0 | 2023-06-02 | ||
| Enamine | EN300-1804164-1g |
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid |
2228134-26-5 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1804164-5g |
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid |
2228134-26-5 | 5g |
$3728.0 | 2023-09-19 |
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid
Introduction to 1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No: 2228134-26-5)
1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid, identified by the CAS number 2228134-26-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. Its molecular structure combines a cyclohexane ring with functional groups that make it a promising candidate for further research and development, particularly in the context of drug discovery and therapeutic intervention.
The compound features a 5-fluoropyridine moiety attached to a cyclohexane-1-carboxylic acid backbone, with an additional hydroxyl group at the 4-position of the cyclohexane ring. This specific arrangement of substituents imparts unique electronic and steric properties that may influence its biological activity. The fluoropyridine segment is well-documented for its role in enhancing metabolic stability and binding affinity in drug molecules, while the hydroxyl group can participate in hydrogen bonding interactions, crucial for receptor binding and pharmacological efficacy.
In recent years, there has been growing interest in fluorinated heterocycles as key structural elements in medicinal chemistry. The presence of a 5-fluoropyridine unit in this compound aligns with the trend toward developing molecules with improved pharmacokinetic profiles. Studies have shown that fluorine atoms can modulate the electronic properties of adjacent atoms, leading to enhanced binding interactions with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors and agonists targeting protein receptors.
The cyclohexane-1-carboxylic acid moiety provides a rigid scaffold that can be further functionalized to explore diverse biological activities. The compound’s structure suggests potential applications in the development of novel therapeutic agents for diseases such as cancer, inflammation, and neurological disorders. The hydroxyl group at the 4-position could serve as a site for further derivatization, allowing chemists to fine-tune the molecule’s properties for optimal biological activity.
Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of compounds like 1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid with greater accuracy. Molecular docking studies have indicated that this compound may interact with various protein targets, including kinases and transcription factors. These interactions are critical for modulating cellular signaling pathways, which are often dysregulated in diseases such as cancer.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 5-fluoropyridine unit necessitates specialized synthetic methodologies to achieve regioselectivity and minimize side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-fluorine bond, a challenging transformation due to the high bond strength of C-F bonds.
Once synthesized, 1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid can be subjected to rigorous biological testing to evaluate its potential therapeutic applications. In vitro assays can assess its interaction with target proteins and enzymes, while cell-based assays can provide insights into its effects on cellular processes. Preclinical studies may further explore its safety profile and pharmacokinetic properties before moving into clinical trials.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can analyze vast datasets to identify structural features that correlate with biological activity, guiding chemists toward optimized molecular designs. This approach has significantly reduced the time required to develop lead compounds for clinical evaluation.
The versatility of 1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid lies in its potential for further modification and derivatization. Researchers can explore different substituents on the cyclohexane ring or introduce additional functional groups to enhance specific biological activities. Such modifications are essential for optimizing drug candidates and improving their therapeutic efficacy.
As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies. The combination of structural diversity and functional flexibility makes it a valuable asset in pharmaceutical research pipelines. Future studies may uncover new applications for this compound or inspire similar molecules with enhanced properties.
In conclusion, 1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No: 2228134-26-5) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs. Continued research into this compound will likely yield valuable insights into its therapeutic potential and contribute to the development of novel treatments for various diseases.
2228134-26-5 (1-(5-fluoropyridin-3-yl)-4-hydroxycyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)